Cas no 1354952-32-1 (2-4-(4-methylphenyl)-1H-imidazol-2-ylpiperidine dihydrochloride)

• Product Name: 2-4-(4-methylphenyl)-1H-imidazol-2-ylpiperidine dihydrochloride
• CAS No: 1354952-32-1
• MF: C₁₅H₂₁Cl₂N₃
• MW: 314.253341436386
• MDL: MFCD20441770
• CID: 5050244
• PubChem ID: 54595688
• Update Time: 2025-06-25

2-4-(4-methylphenyl)-1H-imidazol-2-ylpiperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-methylphenyl)-1H-imidazol-2-yl]piperidine dihydrochloride
• NE57065
• 2-[5-(4-methylphenyl)-1H-imidazol-2-yl]piperidine;dihydrochloride
• 2-4-(4-methylphenyl)-1H-imidazol-2-ylpiperidine dihydrochloride

• MDL： MFCD20441770
• Inchi： 1S/C15H19N3.2ClH/c1-11-5-7-12(8-6-11)14-10-17-15(18-14)13-4-2-3-9-16-13;;/h5-8,10,13,16H,2-4,9H2,1H3,(H,17,18);2*1H
• InChI Key： SUAATGJTTUTWRI-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCCC1C1=NC=C(C2C=CC(C)=CC=2)N1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 261
• Topological Polar Surface Area: 40.7

Additional information on 2-4-(4-methylphenyl)-1H-imidazol-2-ylpiperidine dihydrochloride

Introduction to 2-4-(4-methylphenyl)-1H-imidazol-2-ylpiperidine dihydrochloride (CAS No. 1354952-32-1)

2-4-(4-methylphenyl)-1H-imidazol-2-ylpiperidine dihydrochloride, identified by its CAS number 1354952-32-1, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential therapeutic applications. The combination of a piperidine ring with an imidazole moiety linked to a substituted phenyl group suggests a rich pharmacophoric profile, making it a subject of interest for medicinal chemists and biologists.

The chemical structure of 2-4-(4-methylphenyl)-1H-imidazol-2-ylpiperidine dihydrochloride features a central piperidine ring connected to an imidazole ring, which is further substituted with a phenyl group at the 4-position. This phenyl group carries a methyl substituent, enhancing its lipophilicity and potentially influencing its interaction with biological targets. The dihydrochloride salt form indicates that the compound is stabilized by two chloride ions, which can affect its solubility and bioavailability.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutics. The imidazole-piperidine scaffold is particularly noteworthy, as it has been implicated in various biological processes and has shown promise in multiple disease models. Studies have demonstrated that molecules incorporating this motif can exhibit inhibitory activity against enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases.

In particular, the 4-methylphenyl substituent on the imidazole ring plays a crucial role in modulating the pharmacological properties of 2-4-(4-methylphenyl)-1H-imidazol-2-ylpiperidine dihydrochloride. This aromatic group can engage in π-stacking interactions with biological targets, enhancing binding affinity. Additionally, the methyl group contributes to steric hindrance, which can fine-tune the compound's selectivity profile. These features make it an attractive candidate for further exploration in drug development.

Current research in medicinal chemistry focuses on optimizing such scaffolds to improve their pharmacokinetic profiles while maintaining or enhancing their biological activity. The dihydrochloride salt form of 2-4-(4-methylphenyl)-1H-imidazol-2-ylpiperidine dihydrochloride is particularly advantageous because it enhances water solubility, facilitating its use in preclinical and clinical studies. Solubility is a critical factor in drug formulation, as it directly impacts absorption and distribution within the body.

One of the most compelling aspects of 2-4-(4-methylphenyl)-1H-imidazol-2-ylpiperidine dihydrochloride is its potential as a lead compound for developing drugs targeting neurological disorders. The imidazole-piperidine motif has been observed to interact with neurotransmitter receptors and ion channels, suggesting its utility in treating conditions such as epilepsy, depression, and Parkinson's disease. Preliminary studies have indicated that derivatives of this compound may modulate the activity of serotonin receptors, which are implicated in mood regulation.

The synthesis of 2-4-(4-methylphenyl)-1H-imidazol-2-ylpiperidine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the imidazole ring typically involves condensation reactions between appropriate precursors, while the piperidine ring can be formed through cyclization or nucleophilic substitution reactions. The final step involves salt formation with hydrochloric acid to stabilize the compound and improve its handling properties.

In terms of biological evaluation, 2-4-(4-methylphenyl)-1H-imidazol-2-ylpiperidine dihydrochloride has been subjected to various assays to assess its interaction with potential targets. These assays include enzyme inhibition studies, receptor binding assays, and cell-based functional assays. Early results have shown promising activity against certain enzymes associated with inflammation pathways, indicating potential therapeutic benefits in conditions like rheumatoid arthritis or inflammatory bowel disease.

The pharmacological profile of 2-4-(4-methylphenyl)-1H-imidazol-2-ylpiperidine dihydrochloride is further influenced by its metabolic stability. Metabolic studies have revealed that the compound undergoes degradation via cytochrome P450-mediated pathways, which are relevant for understanding its bioavailability and potential drug-drug interactions. Understanding these metabolic pathways is essential for designing clinical trials and predicting side effects associated with long-term use.

Future directions in the study of 2-4-(4-methylphenyl)-1H-imidazol-2-ylpiperidine dihydrochloride include exploring analogs with modified substituents to enhance potency and selectivity. Computational modeling techniques such as molecular docking and molecular dynamics simulations are being employed to predict how different structural modifications will affect binding affinity and receptor interactions. These computational approaches complement experimental efforts by providing rapid screening of potential candidates before they are synthesized.

The regulatory landscape for new pharmaceutical compounds also plays a significant role in advancing drugs like 2-4-(4-methylphenyl)-1H-imidazol-2-ylpiperidine dihydrochloride into clinical development. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic batches are consistent and reproducible, while preclinical toxicity studies provide essential safety data for regulatory submissions. These steps are critical for navigating the complex process of bringing a new drug from discovery to market approval.

In conclusion, 1354952 32 1 represents a promising compound with a unique structural framework that warrants further investigation. Its potential applications in treating neurological disorders combined with its favorable physicochemical properties make it an attractive candidate for future drug development programs. As research continues to uncover new therapeutic targets and optimization strategies, 1354952321 will undoubtedly play an important role in advancing pharmaceutical innovation.